6-Methyl-DL-tryptophan
Overview
Description
6-Methyl-DL-tryptophan is a crystalline compound with the molecular formula C12H14N2O2 . It is a natural product found in Aspergillus fumigatus . It appears as a slightly off-white to off-white crystalline powder .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a molecular weight of 218.25 g/mol . The IUPAC name is 2-amino-3-(6-methyl-1H-indol-3-yl)propanoic acid . The InChI and Canonical SMILES strings provide a textual representation of the molecule’s structure .Physical And Chemical Properties Analysis
This compound has a molecular weight of 218.25 g/mol . It forms a nearly colorless (faint red cast), clear solution when dissolved 5% in 1M HCl . The exact physical and chemical properties such as melting point, boiling point, and density are not provided in the retrieved sources.Scientific Research Applications
Inhibition of Tryptophan Hydroxylase and Serotonin Biosynthesis : Some studies have reported that derivatives of tryptophan, such as 6-fluorotryptophan, can inhibit tryptophan hydroxylase and reduce serotonin levels in the brain and peripheral tissues. This has implications for understanding and potentially treating disorders related to serotonin dysregulation (Peters, 1971).
Tracer in Neurochemical Studies : Alpha-methyl-L-tryptophan (α-MTrp), a tryptophan analog, has been used as a tracer in studies of the serotonergic system. This approach allows researchers to measure serotonin synthesis rates in the brain, providing valuable insights into neurological and psychiatric conditions (Diksic & Young, 2001).
Influence on Enzyme Activity : Research has demonstrated that certain tryptophan analogs can inhibit the activity of enzymes like tryptophan peroxidase-oxidase and affect the oxidation of tryptophan and other amino acids. This can have various biological implications, particularly in metabolic studies (Sourkes & Townsend, 1955).
Immunosuppressive Properties and Cancer Research : Indoleamine 2,3-dioxygenase (IDO) inhibitors like 1-methyl-tryptophan have been shown to influence immune responses in cancer. The inhibition of IDO activity in dendritic cells by stereoisomers of 1-methyl-tryptophan correlates with antitumor responses, making it a potential therapeutic target in cancer treatment (Hou et al., 2007).
Effects on Plant Growth and Biosynthesis : In plant studies, α-methyl-DL-tryptophan has been observed to stimulate anthocyanin synthesis while inhibiting root and shoot growth in certain seedlings. This highlights its potential role in influencing plant biochemistry and development (Schraudolf, 2004).
Use in Amino Acid and Peptide Research : The activation and inhibition effects of tryptophan analogs like 6-methyltryptophan on amino acid-activating enzymes have implications for understanding protein synthesis and amino acid metabolism (Sharon & Lipmann, 1957).
Mechanism of Action
Target of Action
6-Methyl-DL-tryptophan is an analog of the essential amino acid tryptophan . As such, it is likely to interact with the same targets as tryptophan, which plays a crucial role in protein biosynthesis and serves as a precursor for the synthesis of multiple important bioactive compounds .
Mode of Action
Tryptophan enables unique biochemical interactions, particularly the cloud of electrons connected by chemical bonds called π bonds in the indole can bind to positively charged entities (cations) .
Biochemical Pathways
Tryptophan metabolism primarily involves the kynurenine, 5-hydroxytryptamine, and indole pathways . A variety of bioactive compounds produced via tryptophan metabolism can regulate various physiological functions, including inflammation, metabolism, immune responses, and neurological function . As an analog of tryptophan, this compound may affect these pathways and their downstream effects.
Pharmacokinetics
It is known that tryptophan levels in the human body depend on food intake and the activity of several tryptophan metabolic pathways . As an analog of tryptophan, this compound may have similar absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
Given its similarity to tryptophan, it may influence various pathophysiological processes, including neuronal function, metabolism, inflammatory responses, oxidative stress, immune responses, and intestinal homeostasis .
Action Environment
The action, efficacy, and stability of this compound may be influenced by various environmental factors. For instance, its storage temperature is recommended to be 2-8°C . Additionally, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes .
Safety and Hazards
Future Directions
While the specific future directions for 6-Methyl-DL-tryptophan are not mentioned in the retrieved sources, it is noted that improving our understanding of the function of tryptophan and its derived metabolites will help to move one step closer towards tailored therapies aiming to treat cardiovascular diseases .
Biochemical Analysis
Cellular Effects
The cellular effects of 6-Methyl-DL-tryptophan are not well-documented. Given its structural similarity to tryptophan, it may influence cell function in a manner similar to tryptophan. Tryptophan and its metabolites can regulate various physiological functions, including inflammation, metabolism, immune responses, and neurological function .
Molecular Mechanism
The molecular mechanism of action of this compound is not well-understood. As an analog of tryptophan, it may exert its effects at the molecular level through similar mechanisms as tryptophan. Tryptophan metabolism primarily involves the kynurenine, 5-hydroxytryptamine, and indole pathways .
Temporal Effects in Laboratory Settings
It is known that the compound is stable and does not degrade easily .
Metabolic Pathways
This compound, as a tryptophan analog, may be involved in similar metabolic pathways as tryptophan. Tryptophan metabolism primarily involves the kynurenine, 5-hydroxytryptamine, and indole pathways .
Properties
IUPAC Name |
2-amino-3-(6-methyl-1H-indol-3-yl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-7-2-3-9-8(5-10(13)12(15)16)6-14-11(9)4-7/h2-4,6,10,14H,5,13H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDMRVYIFGPMUCG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=CN2)CC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801314256 | |
Record name | 6-Methyl-DL-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801314256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2280-85-5 | |
Record name | 6-Methyl-DL-tryptophan | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2280-85-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methyl-DL-tryptophan | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002280855 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Methyl-DL-tryptophan | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1461 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Methyl-DL-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801314256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methyl-DL-tryptophan | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.197 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 6-methyl-DL-tryptophan affect the biosynthesis of tryptophan in Neurospora crassa?
A: Research indicates that this compound acts as a less effective repressor compared to L-tryptophan in the biosynthesis of tryptophan in Neurospora crassa. [, ] This suggests that while it can influence the pathway, its impact on the formation of enzymes involved in tryptophan synthesis is not as pronounced as the natural substrate.
Q2: Does this compound exhibit any inhibitory effects on the enzymes involved in tryptophan biosynthesis?
A: Studies show that this compound demonstrates a weaker inhibitory effect compared to L-tryptophan on preformed anthranilate-synthesizing activity in Neurospora crassa. [] Additionally, it shows a similar weaker inhibitory effect on intermediate enzymes responsible for converting anthranilic acid to indole and indole-3-glycerol. [] This suggests that while it can interact with these enzymes, its ability to hinder their activity is less potent than L-tryptophan.
Q3: Can this compound be separated into its individual enantiomers, and do they exhibit different properties?
A: Yes, this compound can be separated into its enantiomers using reversed-phase liquid chromatography with a heptakis(3-O-methyl)-β-cyclodextrin chiral stationary phase. [] The separation is influenced by the substituent at the 6-position, which significantly impacts both retention time and enantioselectivity. While the study does not explicitly detail specific properties of each enantiomer, the ability to separate them suggests potential for distinct biological activities.
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